Cas no 2138068-90-1 (3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde)

• Product Name: 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde
• CAS No: 2138068-90-1
• MF: C₁₂H₁₁N₃O
• MW: 213.235242128372
• CID: 6427924
• PubChem ID: 165785616
• Update Time: 2025-08-01

3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde
• EN300-1155625
• 2138068-90-1

• Inchi： 1S/C12H11N3O/c16-8-9-2-1-3-10(6-9)12(4-5-12)11-7-13-15-14-11/h1-3,6-8H,4-5H2,(H,13,14,15)
• InChI Key： QLSRXEXSDVTCNY-UHFFFAOYSA-N
• SMILES： O=CC1=CC=CC(=C1)C1(C2C=NNN=2)CC1

Computed Properties

• Exact Mass: 213.090211983g/mol
• Monoisotopic Mass: 213.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 58.6Ų

Additional information on 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde

Exploring the Potential of 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde (CAS No. 2138068-90-1) in Modern Chemistry

In the rapidly evolving field of organic chemistry, 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde (CAS No. 2138068-90-1) has emerged as a compound of significant interest. This unique molecule combines a benzaldehyde core with a 1,2,3-triazole and cyclopropyl moiety, making it a versatile building block for various applications. Researchers are increasingly exploring its potential in drug discovery, material science, and agrochemical development, aligning with current trends in sustainable and efficient chemical synthesis.

The structural features of 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde contribute to its reactivity and utility. The presence of the benzaldehyde group offers a reactive site for further functionalization, while the 1,2,3-triazole ring provides stability and the ability to participate in click chemistry reactions. The cyclopropyl group adds steric and electronic effects that can influence the compound's behavior in various chemical environments. This combination of features makes it particularly valuable in the design of novel pharmaceuticals and functional materials.

Recent studies have highlighted the potential of 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde in medicinal chemistry. The 1,2,3-triazole moiety is known for its bioisosteric properties, often serving as a surrogate for amide bonds in drug molecules. This characteristic, combined with the compound's structural rigidity imparted by the cyclopropyl group, makes it an attractive scaffold for developing new therapeutic agents. Researchers are particularly interested in its potential applications in addressing current healthcare challenges, such as antimicrobial resistance and chronic inflammatory conditions.

From a synthetic chemistry perspective, 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde represents an interesting case study in modern organic synthesis. The compound can be prepared through efficient routes that often involve copper-catalyzed azide-alkyne cycloaddition (CuAAC) reactions, a cornerstone of click chemistry. This synthetic approach aligns with current industry demands for atom-economical and environmentally friendly processes. The compound's stability under various conditions also makes it suitable for diverse chemical transformations, expanding its utility in research and industrial applications.

The material science community has taken notice of 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde due to its potential in creating advanced functional materials. The benzaldehyde group can serve as an anchor point for polymerization or surface modification, while the triazole ring offers opportunities for creating supramolecular architectures through hydrogen bonding interactions. These properties are particularly relevant in the development of smart materials, sensors, and coatings that respond to environmental stimuli, addressing current needs in sustainable technology and green chemistry initiatives.

Quality control and analytical characterization of 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde are crucial aspects of its commercial and research applications. Advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to ensure purity and confirm structural integrity. These analytical procedures are particularly important given the compound's potential use in pharmaceutical development, where stringent quality standards must be met. The availability of high-quality 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde is essential for reproducible research outcomes and successful scale-up processes.

Looking toward the future, 3-[1-(1H-1,2,3-triazol-4-yl)cyclopropyl]benzaldehyde (CAS No. 2138068-90-1) is poised to play an increasingly important role in chemical research and development. Its unique structural features and versatile reactivity profile position it as a valuable tool for addressing current challenges in multiple scientific disciplines. As research continues to uncover new applications for this compound, its significance in the chemical landscape is likely to grow, potentially leading to breakthroughs in medicine, materials science, and beyond.